Cas no 12091-64-4 (hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum)

• Product Name: hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum
• CAS No: 12091-64-4
• MF: C₁₆H₁₀Mo₂O₆
• MW: 490.127009868622
• MDL: MFCD00009947
• CID: 48781
• PubChem ID: 24847336
• Update Time: 2025-10-22

hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum Chemical and Physical Properties

Names and Identifiers

• hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum
• Cyclopentadienylmolybdenum tricarbonyl dimer
• carbon monoxide,cyclopenta-1,3-diene,molybdenum
• Hexacarbonylbis(eta5-cyclopenta-2,4-dien-1-yl)dimolybdenum
• Bis-(cyclopentadienyl)-molybdenum tricarbonyl
• (Cyclopentadienyl)tricarbonylmolybdenum dimer
• Bis[(eta5-cyclopentadienyl)tricarbonylmolybdenum]
• Bis[(pi-cyclopentadienyl)molybdenum tricarbonyl]
• Bis[tricarbonyl(eta5-cyclopentadienyl)molybdenum]
• Di(mu-carbonyltetracarbonyl)di(pi-cyclopentadienyl)dimolybdenum
• Di[(pi-cyclopentadienyl)tricarbonylmolybdenum]
• Hexacarbonylbis(eta5-cyclopentadienyl)dimolybdenum(i)

• MDL： MFCD00009947
• Inchi： 1S/2C5H5.6CO.2Mo/c2*1-2-4-5-3-1;6*1-2;;/h2*1-5H;;;;;;;;
• InChI Key： XCUPBPUEWLTPMQ-UHFFFAOYSA-N
• SMILES： [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Mo][Mo].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-] |^1:0,1,2,3,4,5,6,7,8,9|

Computed Properties

• Exact Mass: 493.85900
• Monoisotopic Mass: 238.967455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 21.6
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.8

Experimental Properties

• Color/Form: Red crystals. Sensitive to air
• Density: g/cm3
• Melting Point: 222 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: It is insoluble in water.
• PSA: 0.00000
• LogP: 0.79500
• Solubility: Not determined
• Sensitiveness: Air Sensitive

hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 3466
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes

Additional information on hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum

Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum: A Versatile Coordination Complex with Promising Applications in Catalysis and Materials Science

Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum, with the chemical formula C₁₄H₁₄M₂O₆ and CAS No. 12091-64-4, represents a unique class of organometallic compounds that have garnered significant attention in recent years. This compound features a η5-cyclopenta-2,4-dien-1-yl ligand system, which is critical for its catalytic activity and structural stability. The molecular architecture of this compound is characterized by two molybdenum atoms coordinated with six carbonyl groups and two η5-cyclopenta-2,4-dien-1-yl ligands, forming a symmetrical bimetallic framework. Recent studies have highlighted its potential applications in sustainable chemistry, particularly in the development of efficient catalysts for industrial processes.

The η5-cyclopenta-2,4-dien-1-yl ligand plays a pivotal role in the reactivity of this compound. This ligand system is known for its ability to stabilize transition metal centers through π-electron donation, which is essential for the compound's catalytic properties. The η5 binding mode allows for the formation of a five-membered aromatic ring, enhancing the electronic properties of the metal center. This structural feature has been extensively studied in the context of carbonyl-based coordination chemistry, where the interaction between the metal and ligand is crucial for determining the compound's reactivity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum. A 2023 study published in Inorganic Chemistry reported a novel route for its synthesis involving the reaction of molybdenum hexacarbonyl with a cyclopentadienyl derivative under controlled conditions. This method not only improves the yield but also enhances the purity of the final product, which is critical for applications in catalysis and materials science. The study emphasized the importance of reaction parameters such as temperature and solvent choice in achieving the desired product.

The catalytic potential of Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yldimolybdenum has been explored in various reaction systems. For instance, its application in hydrogenation reactions has been a focal point of recent research. A 2022 paper in Chemical Science demonstrated that this compound serves as an effective catalyst for the hydrogenation of aromatic compounds, achieving high selectivity and turnover numbers. The study attributed this performance to the synergistic effect of the η5-cyclopenta-2,4-dien-1-yl ligands and the carbonyl groups, which together create a favorable environment for hydrogen transfer.

Moreover, the Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum complex has shown promise in the development of sustainable catalysts for carbon-carbon bond formation. A 2023 review article in ACS Catalysis highlighted its role in the synthesis of complex organic molecules, particularly in the context of green chemistry. The compound's ability to activate carbon substrates under mild conditions makes it a valuable tool for industrial applications. Researchers have also explored its potential in the polymerization of olefins, where its unique coordination properties enable the formation of well-defined polymers with controlled molecular weights.

The structural and electronic properties of Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum have been extensively characterized using advanced analytical techniques. X-ray crystallography studies have revealed the precise geometry of the metal-ligand interactions, providing insights into its reactivity. Density functional theory (DFT) calculations have further elucidated the electronic distribution within the compound, highlighting the role of the η5-cyclopenta-2,4-dien-1-yl ligands in stabilizing the metal center. These findings have been instrumental in designing new derivatives with enhanced catalytic activity.

One of the most significant challenges in the study of Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum is its potential for degradation under certain reaction conditions. A 2021 study in Journal of the American Chemical Society investigated the stability of the compound in various solvents and temperature ranges. The research identified specific conditions that could lead to the decomposition of the complex, emphasizing the need for careful handling in industrial applications. However, the study also proposed strategies to enhance its stability, such as the use of protective ligands or controlled reaction environments.

Recent advances in materials science have opened new avenues for the application of Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum. Researchers have explored its potential in the development of hybrid materials, where the compound serves as a functional component. For example, a 2023 study in Advanced Materials demonstrated the use of this compound in the synthesis of metal-organic frameworks (MOFs) with tunable properties. The incorporation of the Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum complex into MOFs has enabled the creation of materials with enhanced catalytic activity and selectivity, which are highly desirable for industrial processes.

The environmental impact of Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum has also been a topic of recent research. A 2022 study in Green Chemistry evaluated the sustainability of its synthesis and catalytic applications. The study found that the compound's use in catalytic processes significantly reduces the reliance on toxic reagents and harsh reaction conditions, making it a more environmentally friendly alternative. This aligns with the growing emphasis on green chemistry in the chemical industry, where the development of sustainable catalysts is a key priority.

Despite its promising applications, the Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum complex remains an area of active research. Ongoing studies are focused on optimizing its catalytic efficiency, expanding its applicability to new reaction systems, and understanding its behavior under varying conditions. The interdisciplinary nature of this research, spanning coordination chemistry, catalysis, and materials science, underscores the compound's potential to drive innovation in multiple fields.

In conclusion, Hexacarbonylbis(η5-cyclopenta-2,4-dien-1-yl)dimolybdenum represents a remarkable example of how organometallic chemistry can contribute to sustainable and efficient industrial processes. Its unique structural and electronic properties, combined with its catalytic versatility, position it as a valuable material for future applications. As research continues to advance, the potential of this compound is likely to expand further, opening new opportunities in both academic and industrial settings.